
A Comparative Analysis of the Photostability of
Fba 185 and Tinopal CBS-X

Author: BenchChem Technical Support Team. Date: November 2025

Compound of Interest

Compound Name: Fba 185

Cat. No.: B080080 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the photostability of two widely used fluorescent

whitening agents (FWAs), Fba 185 and Tinopal CBS-X. Understanding the photostability of

these compounds is critical in formulations where exposure to light can lead to degradation,

loss of efficacy, and potential color changes. This document outlines the chemical properties,

available photostability data, and a standardized experimental protocol for evaluating the light

fastness of these agents.

Chemical and Physical Properties
A fundamental understanding of the chemical nature of Fba 185 and Tinopal CBS-X is

essential for interpreting their photostability. The table below summarizes their key properties.
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Property Fba 185 Tinopal CBS-X

Chemical Name
2,5-Bis(benzoxazol-2-

yl)thiophene

Disodium 4,4'-bis(2-

sulfostyryl)biphenyl

Synonyms
C.I. Fluorescent Brightener

185, EBF
FBA 351, CBS-X

CAS Number 2866-43-5 27344-41-8

Chemical Class Benzoxazole Stilbene-distyrylbiphenyl

Molecular Formula C₁₈H₁₀N₂O₂S C₂₈H₂₀Na₂O₆S₂

Molecular Weight 318.35 g/mol 562.56 g/mol

Appearance
Light yellow crystalline powder.

[1]

Yellowish-green crystalline

powder/granules.

Solubility
Insoluble in water; soluble in

organic solvents.[1]
Highly soluble in water.[2]

Primary Applications
Plastics (PE, PP, PVC, ABS),

polyester fibers.[3]

Detergents, textiles (cellulosic

fibers), paper.[2][4]

Comparative Photostability
Direct quantitative comparative studies on the photostability of Fba 185 and Tinopal CBS-X are

not readily available in published literature. However, based on their chemical classes and

available manufacturer data, a qualitative comparison can be drawn.

Fba 185, a benzoxazole derivative, is generally characterized by its high light fastness, with

some sources indicating a light fastness grade of 7-8 on the blue wool scale for textile

applications.[3][5] Benzoxazole-based brighteners are known for their robust performance in

plastics and synthetic fibers, where they are incorporated into the polymer matrix, which can

offer some protection against photodegradation.

Tinopal CBS-X is a stilbene-based FWA. While stilbene derivatives are effective brighteners,

they can be susceptible to photoisomerization from the fluorescent trans-isomer to the non-

fluorescent cis-isomer upon exposure to UV light, which can lead to a loss of whitening effect.
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However, technical data for Tinopal CBS-X consistently highlights its "good photostability" and

"very good wet and dry light fastness".[2][6][7][8] It is also noted to undergo rapid

photodegradation in the aquatic environment, forming biodegradable metabolites.[6]

Photodegradation Pathways
The degradation of these compounds under light exposure is influenced by their chemical

structures.

Figure 1: Simplified photodegradation pathways.

For Fba 185, as with many benzoxazole compounds, photodegradation likely involves

photochemical reactions from the excited state, leading to the breakdown of the heterocyclic

rings.

For Tinopal CBS-X, a key photodegradation pathway is the aforementioned trans to cis

photoisomerization of the stilbene units. Additionally, photo-oxidation can occur, leading to the

cleavage of the double bonds and the formation of smaller aromatic compounds.

Experimental Protocol for Photostability Testing
To quantitatively compare the photostability of Fba 185 and Tinopal CBS-X, a standardized

experimental protocol is necessary. The following methodology is based on established

standards such as ISO 105-B02 and AATCC Test Method 16.[9][10][11][12][13][14][15][16][17]

[18]

Objective: To determine the relative photostability of Fba 185 and Tinopal CBS-X when applied

to a substrate by measuring the change in color and fluorescence after exposure to a

controlled artificial light source.

Materials and Equipment:

Fba 185 and Tinopal CBS-X

Substrate (e.g., cotton fabric, polyester fabric, or plastic plaques)

Xenon arc lamp apparatus (compliant with ASTM G155)[19][20][21][22][23]
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Spectrophotometer or colorimeter for color measurement (CIELAB color space)

Fluorometer for fluorescence intensity measurement

Blue wool standards (for light fastness rating)

Masking cards (opaque)

Procedure:

Sample Preparation:

Prepare solutions or dispersions of Fba 185 and Tinopal CBS-X at a specified

concentration.

Apply the solutions/dispersions to the chosen substrate and allow them to dry completely.

For plastics, the brighteners would be compounded into the polymer before molding.

Prepare multiple identical samples for each compound.

Initial Measurements:

Before light exposure, measure the initial color coordinates (L, a, b*) and fluorescence

intensity of each sample.

One set of samples for each compound should be stored in the dark as a control.

Exposure:

Mount the samples in the xenon arc apparatus. A portion of each sample should be

covered with an opaque mask to serve as an unexposed reference area.

Expose the samples to a controlled spectrum of light, temperature, and humidity for a

predetermined duration (e.g., 20, 40, 80 hours) or until a specific light fastness grade is

reached on the co-exposed blue wool standards.

Post-Exposure Measurements:
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After exposure, remove the samples from the apparatus.

Measure the final color coordinates (L, a, b*) and fluorescence intensity of both the

exposed and unexposed areas of each sample.

Data Analysis:

Calculate the total color change (ΔE) for each sample using the formula: ΔE = [(ΔL)\² +
(Δa)\² + (Δb*)\²]\¹/²

Calculate the percentage loss of fluorescence intensity.

Compare the color change of the samples to the fading of the blue wool standards to

determine the light fastness rating (Grade 1-8, where 8 is the most stable).

Figure 2: Experimental workflow for photostability testing.

Conclusion
Both Fba 185 and Tinopal CBS-X are effective fluorescent whitening agents with good light

stability reported for their respective applications. Fba 185, a benzoxazole derivative, is noted

for its excellent light fastness, particularly in plastics and synthetic fibers. Tinopal CBS-X, a

stilbene-based compound, also demonstrates good photostability in detergent and textile

applications, though its chemical structure is inherently susceptible to photoisomerization.

For applications requiring long-term stability under direct and prolonged light exposure, a direct

experimental comparison using the protocol outlined above is highly recommended to

determine the most suitable agent for a specific formulation and end-use environment. This

empirical data will provide a definitive basis for selection beyond the qualitative statements

currently available.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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